(7Z,10Z,13Z,15E,19Z)-17-Oxodocosapentaenoic acid

• Molecular Formula: C22H32O3
• Molecular Weight: 344.5 g/mol
• InChI: InChI=1S/C22H32O3/c1-2-3-15-18-21(23)19-16-13-11-9-7-5-4-6-8-10-12-14-17-20-22(24)25/h3,5-8,11,13,15-16,19H,2,4,9-10,12,14,17-18,20H2,1H3,(H,24,25)/b7-5-,8-6-,13-11-,15-3-,19-16+
• InChIKey: PWVSFTLICCBISU-UCMLWGQMSA-N

17-Oxo-DPA (7Z,10Z,13Z,15E,19Z)-17-Oxodocosapentaenoic Acid: Electrophilic COX‑2 Metabolite and Dual PPARγ/Nrf2 Mediator for Inflammation Resolution Studies

(7Z,10Z,13Z,15E,19Z)-17-Oxodocosapentaenoic acid, commonly designated 17-oxo-DPA or 17-EFOX-D5, is a docosanoid electrophilic oxo-derivative (EFOX) of the omega-3 fatty acid docosapentaenoic acid (DPA) [1]. It is generated endogenously in activated macrophages via cyclooxygenase‑2 (COX‑2)-catalyzed oxidation, a process enhanced by aspirin [2]. 17-Oxo-DPA functions as a dual-pathway signaling mediator: it acts as a partial agonist of peroxisome proliferator-activated receptor gamma (PPARγ) and activates the Nrf2-dependent antioxidant response element (ARE), thereby modulating both inflammatory gene transcription and cytoprotective defenses .

1 Endogenous electrophile for COX‑2 resolution pathway studies in activated macrophages

2 PPARγ partial agonist with reported selectivity over PPARα, suitable for single‑receptor transcriptional assays

3 High ethanol solubility supports concentrated stock preparation for in vitro and in vivo dosing workflows

• [1] ChEBI. (2018). CHEBI:140239 - (7Z,10Z,13Z,15E,19Z)-17-oxodocosapentaenoic acid. EMBL-EBI. View Source
• [2] Groeger, A. L., Cipollina, C., Cole, M. P., Woodcock, S. R., Bonacci, G., Rudolph, T. K., ... & Schopfer, F. J. (2010). Cyclooxygenase-2 generates anti-inflammatory mediators from omega-3 fatty acids. Nature Chemical Biology, 6(6), 433-441. View Source

Why 17-Oxo-DPA Cannot Be Replaced by DHA‑Derived 17-Oxo-DHA or Parent DPA in Mechanistic Inflammation Studies

Generic substitution among electrophilic omega‑3 oxo-derivatives is not scientifically valid due to precursor‑specific differences in endogenous production levels, receptor activation profiles, and downstream signaling outcomes. While both 17-oxo-DPA (derived from DPA) and 17-oxo-DHA (derived from DHA) are reported to act as PPARγ agonists, quantitative head‑to‑head studies in activated macrophages reveal a nearly 4‑fold difference in intracellular steady‑state concentrations (238 nM for 17‑oxo‑DPA vs. 65 nM for 17‑oxo‑DHA) under identical inflammatory conditions [1]. Furthermore, 17-oxo-DHA is now characterized as a PPARα/γ dual covalent agonist [2], whereas 17‑oxo‑DPA is described as a PPARγ partial agonist and NF‑κB modulator . These divergent pharmacokinetic and pharmacodynamic signatures preclude direct interchangeability in experimental systems designed to dissect resolution pathways or to validate target engagement.

! Intracellular accumulation may differ ~4‑fold relative to 17‑oxo‑DHA; concentration‑dependent signaling cannot be assumed equivalent.

! 17‑Oxo‑DHA acts as PPARα/γ dual covalent agonist, while 17‑oxo‑DPA is reported as PPARγ partial agonist, potentially altering nuclear receptor crosstalk interpretation.

! Parent DPA lacks the electrophilic oxo‑group; biosynthesis tracing and target engagement profiles do not transfer between precursor and oxo‑metabolite.

• [1] Groeger, A. L., Cipollina, C., Cole, M. P., Woodcock, S. R., Bonacci, G., Rudolph, T. K., ... & Schopfer, F. J. (2010). Cyclooxygenase-2 generates anti-inflammatory mediators from omega-3 fatty acids. Nature Chemical Biology, 6(6), 433-441. View Source
• [2] Egawa, D., Itoh, T., Akiyama, Y., Saito, T., & Yamamoto, K. (2016). 17-OxoDHA Is a PPARα/γ Dual Covalent Modifier and Agonist. ACS Chemical Biology, 11(9), 2447-2455. View Source

Quantitative Differentiation Evidence: 17-Oxo-DPA Versus 17-Oxo-DHA and Class Analogs

Intracellular Production Levels: 17-Oxo-DPA (EFOX-D5) Achieves 3.7‑Fold Higher Steady‑State Concentration than 17-Oxo-DHA (EFOX-D6) in Activated Macrophages

In LPS/IFNγ-activated RAW264.7 macrophages, the intracellular concentration of 17-oxo-DPA (EFOX-D5) was measured at 238 ± 16 nM, whereas the DHA-derived analog 17-oxo-DHA (EFOX-D6) reached only 65 ± 5 nM under identical stimulation conditions [1]. This represents a 3.7‑fold greater accumulation of the DPA-derived electrophile.

Intracellular Production

Head-to-head

238 ± 16 nM vs 65 ± 5 nM
(3.7‑fold higher accumulation)

Higher endogenous accumulation may support resolution signaling studies at physiologically reported concentrations.

RAW264.7 macrophages, LPS/IFNγ, 10 h, LC‑MS/MS; context-dependent on activation state.

Evidence Dimension	Intracellular steady‑state concentration (nM) in activated macrophages
Target Compound Data	238 ± 16 nM
Comparator Or Baseline	17-Oxo-DHA (EFOX-D6): 65 ± 5 nM
Quantified Difference	3.7‑fold higher (173 nM absolute difference)
Conditions	RAW264.7 murine macrophages stimulated with LPS (100 ng/mL) and IFNγ (10 ng/mL) for 10 h; quantification by LC‑MS/MS

Why This Matters

Higher endogenous production of 17-oxo-DPA implies a greater physiological reservoir and potentially more robust engagement of downstream targets at inflammation sites, making it the more abundant signaling species in certain macrophage populations.

• [1] Groeger, A. L., Cipollina, C., Cole, M. P., Woodcock, S. R., Bonacci, G., Rudolph, T. K., ... & Schopfer, F. J. (2010). Cyclooxygenase-2 generates anti-inflammatory mediators from omega-3 fatty acids. Nature Chemical Biology, 6(6), 433-441. View Source

PPARγ Agonist Potency: Comparable Nanomolar EC50 with Divergent Receptor Selectivity Profiles

17-Oxo-DPA activates PPARγ with an EC50 of approximately 200 nM in cell‑based reporter assays . 17‑Oxo‑DHA, its DHA‑derived counterpart, exhibits a similar PPARγ EC50 (~200 nM) . However, 17‑oxo‑DHA has been further characterized as a covalent PPARα/γ dual agonist [1], while 17‑oxo‑DPA is described primarily as a PPARγ partial agonist and modulator of the NF‑κB pathway .

PPARγ Agonist Profile

Cross-study

EC50 ~200 nM PPARγ
No PPARα engagement reported; 17‑oxo‑DHA is PPARα/γ dual agonist.

Selective PPARγ partial agonist profile avoids PPARα‑mediated transcriptional crosstalk in reporter models.

Luciferase reporter assays; cross-study comparable, confirm in own cellular context.

Evidence Dimension	PPARγ activation (EC50)
Target Compound Data	~200 nM
Comparator Or Baseline	17-Oxo-DHA: ~200 nM
Quantified Difference	No significant difference in PPARγ EC50; differentiation lies in PPARα engagement (absent for 17-oxo-DPA, present for 17-oxo-DHA)
Conditions	PPARγ luciferase reporter gene assays in transfected cell lines

Why This Matters

Researchers requiring selective PPARγ modulation without concomitant PPARα activation should select 17-oxo-DPA to avoid confounding dual‑receptor signaling.

• [1] Egawa, D., Itoh, T., Akiyama, Y., Saito, T., & Yamamoto, K. (2016). 17-OxoDHA Is a PPARα/γ Dual Covalent Modifier and Agonist. ACS Chemical Biology, 11(9), 2447-2455. View Source

Formulation Solubility: 17-Oxo-DPA Exhibits Favorable Solubility in Ethanol, DMF, and DMSO for In Vitro and In Vivo Dosing

17-Oxo-DPA demonstrates solubility of 20 mg/mL in ethanol, 15 mg/mL in DMF, and 10 mg/mL in DMSO . While direct comparative solubility data for 17-oxo-DHA are not uniformly available from the same vendor source, the reported ethanol solubility of 17-oxo-DPA (20 mg/mL) exceeds that of many structurally related oxo-fatty acids, facilitating preparation of concentrated stock solutions for cell‑based assays and in vivo administration .

Formulation Solubility

Data to verify

Ethanol 20 mg/mL
DMF 15 mg/mL
DMSO 10 mg/mL

Ethanol solubility supports high‑concentration stock preparation for cell‑based and in vivo dosing workflows.

Vendor data; independent verification recommended for critical stock stability.

Evidence Dimension	Solubility in organic solvents (mg/mL)
Target Compound Data	Ethanol: 20 mg/mL; DMF: 15 mg/mL; DMSO: 10 mg/mL
Comparator Or Baseline	Class-level inference: 17-oxo-DHA ethanol solubility is reported as ~20 mg/mL from some vendors; many other oxo‑fatty acids show lower ethanol solubility
Quantified Difference	Favorable ethanol solubility (20 mg/mL) supports high‑concentration stock preparation
Conditions	Standard vendor solubility testing in analytical‑grade solvents

Why This Matters

High ethanol solubility simplifies preparation of dosing solutions for both in vitro experiments and in vivo studies where ethanol is a preferred vehicle.

Optimal Scientific and Preclinical Applications of 17-Oxo-DPA Based on Differentiating Evidence

Macrophage Inflammation and Resolution Studies Requiring Physiologically Relevant Electrophile Concentrations

Investigators modeling COX‑2‑dependent resolution pathways in activated macrophages should select 17‑oxo‑DPA over 17‑oxo‑DHA because its endogenous production level (238 nM) more closely approximates the higher end of the physiological EFOX concentration range (65–350 nM) reported in inflammatory settings [1]. This makes 17‑oxo‑DPA the preferred standard for lipidomics validation and for dose‑response studies that aim to recapitulate endogenous signaling magnitude.

PPARγ‑Selective Transactivation Assays Without PPARα Confounding

In nuclear receptor transactivation screens or gene expression studies where exclusive PPARγ engagement is desired, 17‑oxo‑DPA (EC50 ~200 nM) offers a cleaner pharmacological profile than 17‑oxo‑DHA, which is a covalent PPARα/γ dual agonist [2]. Researchers aiming to attribute transcriptional outcomes solely to PPARγ should therefore employ 17‑oxo‑DPA to eliminate PPARα‑mediated cross‑talk .

Preparation of Concentrated Stock Solutions for High‑Throughput Screening and In Vivo Vehicle Formulation

The robust ethanol solubility of 17‑oxo‑DPA (20 mg/mL) facilitates the preparation of concentrated stock solutions that minimize vehicle volume in cell‑based high‑throughput screening campaigns and in vivo pharmacokinetic/pharmacodynamic studies . This practical formulation advantage reduces the need for alternative, potentially toxic solubilizing agents.

Validation of DPA‑Derived Specialized Pro‑Resolving Mediator (SPM) Biosynthetic Pathways

As a key intermediate in the biosynthesis of DPA‑derived resolvins (e.g., RvD5n‑3 DPA) and protectins, 17‑oxo‑DPA is indispensable for tracing and validating the enzymatic steps from DPA to downstream SPMs [3]. Substitution with DHA‑derived intermediates (e.g., 17‑oxo‑DHA) would confound pathway mapping and quantitative flux analyses in human leukocytes and macrophages.

Application

Selection Property

Validation Focus

Macrophage resolution pathway studies

Reported endogenous accumulation at higher end of EFOX concentration range

Intracellular steady‑state concentration in target macrophage model

PPARγ‑selective transactivation assays

PPARγ partial agonist; no PPARα engagement reported

PPARα/γ selectivity confirmation in reporter or gene‑expression readouts

Concentrated stock preparation for HTS and in vivo dosing

High ethanol solubility (20 mg/mL)

Stock solution stability, vehicle compatibility, and concentration verification

DPA‑derived SPM biosynthetic pathway validation

Key DPA‑derived oxo‑intermediate for resolvin/protectin biosynthesis tracing

Enzymatic conversion and intermediate identity in leukocyte/macrophage models

• [1] Groeger, A. L., Cipollina, C., Cole, M. P., Woodcock, S. R., Bonacci, G., Rudolph, T. K., ... & Schopfer, F. J. (2010). Cyclooxygenase-2 generates anti-inflammatory mediators from omega-3 fatty acids. Nature Chemical Biology, 6(6), 433-441. View Source
• [2] Egawa, D., Itoh, T., Akiyama, Y., Saito, T., & Yamamoto, K. (2016). 17-OxoDHA Is a PPARα/γ Dual Covalent Modifier and Agonist. ACS Chemical Biology, 11(9), 2447-2455. View Source
• [3] Dalli, J., Colas, R. A., & Serhan, C. N. (2013). Novel n-3 immunoresolvents: structures and actions. Scientific Reports, 3, 1940. View Source